Cas no 2680855-53-0 (tert-butyl N-1-(3-hydroxyphenyl)cyclopropylcarbamate)

• Product Name: tert-butyl N-1-(3-hydroxyphenyl)cyclopropylcarbamate
• CAS No: 2680855-53-0
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 5650964
• PubChem ID: 165919104
• Update Time: 2025-10-30

tert-butyl N-1-(3-hydroxyphenyl)cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680855-53-0
• tert-butyl N-[1-(3-hydroxyphenyl)cyclopropyl]carbamate
• EN300-28278468
• tert-butyl N-1-(3-hydroxyphenyl)cyclopropylcarbamate

• Inchi： 1S/C14H19NO3/c1-13(2,3)18-12(17)15-14(7-8-14)10-5-4-6-11(16)9-10/h4-6,9,16H,7-8H2,1-3H3,(H,15,17)
• InChI Key： RVVKAEMRNOFKMU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C2C=CC=C(C=2)O)CC1)=O

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-1-(3-hydroxyphenyl)cyclopropylcarbamate

Introduction to Tert-butyl N-1-(3-hydroxyphenyl)cyclopropylcarbamate (CAS No. 2680855-53-0)

Tert-butyl N-1-(3-hydroxyphenyl)cyclopropylcarbamate, a compound with the chemical identifier CAS No. 2680855-53-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The unique structural features of this molecule, particularly the combination of a tert-butyl group and a cyclopropyl moiety, contribute to its distinctive chemical properties and biological activities.

The carbamate functional group in tert-butyl N-1-(3-hydroxyphenyl)cyclopropylcarbamate plays a crucial role in determining its reactivity and interaction with biological targets. Carbamates are well-known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The presence of the hydroxyphenyl group further enhances the compound's potential by introducing hydrogen bonding capabilities, which can be exploited for improving binding affinity and selectivity in drug design.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in the development of novel therapeutic agents. The cyclopropyl group in this molecule imparts rigidity to the molecular framework, which can be advantageous in optimizing pharmacokinetic properties such as solubility and metabolic stability. This structural motif has been extensively studied for its ability to modulate biological pathways, making it a valuable scaffold for drug discovery.

In the context of current research, tert-butyl N-1-(3-hydroxyphenyl)cyclopropylcarbamate has been explored for its potential applications in addressing various therapeutic challenges. For instance, preliminary investigations suggest that this compound may exhibit inhibitory activity against specific enzymes or receptors implicated in inflammatory diseases and cancer. The hydroxyphenyl group, known for its ability to engage in hydrogen bonding interactions, could facilitate the development of more potent and selective inhibitors.

The tert-butyl group, on the other hand, contributes to the overall stability of the molecule and can influence its pharmacokinetic profile. This is particularly relevant in drug development, where optimizing metabolic stability is crucial for achieving desirable bioavailability and duration of action. The combination of these structural elements makes tert-butyl N-1-(3-hydroxyphenyl)cyclopropylcarbamate a promising candidate for further exploration.

Advanced computational methods have been employed to elucidate the binding interactions of this compound with potential biological targets. Molecular docking studies have revealed that the hydroxyphenyl and carbamate groups are key residues involved in forming stable complexes with target proteins. These insights have guided the optimization efforts aimed at enhancing binding affinity and reducing off-target effects.

The synthesis of tert-butyl N-1-(3-hydroxyphenyl)cyclopropylcarbamate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Modern synthetic techniques, including transition metal-catalyzed reactions and asymmetric synthesis, have been utilized to achieve the desired molecular architecture with high precision. These advancements in synthetic methodology have enabled the production of complex molecules like this one under controlled conditions.

Evaluation of the pharmacological properties of tert-butyl N-1-(3-hydroxyphenyl)cyclopropylcarbamate has been conducted using both in vitro and in vivo models. In vitro assays have provided valuable information on its biochemical activity, while animal studies have offered insights into its pharmacokinetic behavior and potential therapeutic effects. These preclinical findings have laid the groundwork for further clinical development efforts.

The growing interest in natural product-inspired scaffolds has also influenced the design of novel compounds like tert-butyl N-1-(3-hydroxyphenyl)cyclopropylcarbamate. By incorporating elements derived from biologically active natural products, researchers aim to develop molecules with improved efficacy and reduced toxicity. The hydroxyphenyl group, reminiscent of many natural product frameworks, underscores this trend toward nature-inspired drug design.

The future prospects for tert-butyl N-1-(3-hydroxyphenyl)cyclopropylcarbamate are promising, with ongoing research focused on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical reality. As our understanding of biological mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.